Cas no 69876-37-5 (Z-Trp-Obzl)

Z-Trp-Obzl structure
Z-Trp-Obzl structure
Product Name:Z-Trp-Obzl
CAS No:69876-37-5
MF:C26H24N2O4
MW:428.479766845703
MDL:MFCD00191163
CID:502673
PubChem ID:14102143
Update Time:2025-04-19

Z-Trp-Obzl Chemical and Physical Properties

Names and Identifiers

    • L-Tryptophan,N-[(phenylmethoxy)carbonyl]-, phenylmethyl ester
    • Z-Trp-OBzl
    • N-Α-Z-L-TRYPTOPHAN BENZYL ESTER
    • Nα-Z-L-tryptophan benzyl ester
    • (S)-benzyl 2-(benzyloxycarbonylamino)-3-(1H-indol-3-yl)propanoate
    • benzyl (S)-2-(benzyloxycarbonylamino)-3-(1H-indol-3-yl)propanoate
    • Cbz-Trp-OBn
    • Cbz-Trp-OBzl
    • N-a-Z-L-tryptophanbenzylester
    • N-benzyloxycarbonyl-L-tryptophan benzyl ester
    • N-Carbobenzyloxy-L-tryptphan benzyl ester
    • Z-L-TRYPTOPHAN BENZYL ESTER
    • 69876-37-5
    • benzyl (2S)-3-(1H-indol-3-yl)-2-(phenylmethoxycarbonylamino)propanoate
    • AKOS025146977
    • Benzyl ((benzyloxy)carbonyl)-L-tryptophanate
    • A923506
    • N-[(Phenylmethoxy)carbonyl]-L-tryptophan phenylmethyl ester
    • MFCD00191163
    • AS-17572
    • benzyl (2S)-2-{[(benzyloxy)carbonyl]amino}-3-(1H-indol-3-yl)propanoate
    • UHYCVEDLXBEKPC-DEOSSOPVSA-N
    • N--Z-L-TRYPTOPHAN BENZYL ESTER
    • DTXSID601189904
    • M03037
    • SCHEMBL3265534
    • Nalpha-Cbz-L-tryptophan Benzyl Ester
    • CS-0143041
    • Z-Trp-Obzl
    • MDL: MFCD00191163
    • Inchi: 1S/C26H24N2O4/c29-25(31-17-19-9-3-1-4-10-19)24(15-21-16-27-23-14-8-7-13-22(21)23)28-26(30)32-18-20-11-5-2-6-12-20/h1-14,16,24,27H,15,17-18H2,(H,28,30)/t24-/m0/s1
    • InChI Key: UHYCVEDLXBEKPC-DEOSSOPVSA-N
    • SMILES: O(CC1C=CC=CC=1)C([C@H](CC1=CNC2C=CC=CC1=2)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 428.17400
  • Monoisotopic Mass: 428.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • Density: 1.266±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 105-108 ºC
  • Boiling Point: 656.7℃ at 760 mmHg
  • Solubility: Insuluble (8.6E-4 g/L) (25 ºC),
  • PSA: 80.42000
  • LogP: 5.13970
  • Specific Rotation: -19.1° (c=1, DMF)

Z-Trp-Obzl Security Information

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